Cas no 19694-02-1 (1-Pyrenecarboxylic acid)

1-Pyrenecarboxylic acid Properties

Names and Identifiers

• 1-Pyrenecarboxylicacid
• pyrene-1-carboxylic acid
• 1-pyrenylcarboxylic acid
• 3-Pyrenecarboxylic acid
• Lowicryl K4M reagent kit
• pyrene-1-COOH
• pyrenecarboxylic acid
• RARECHEM AL BE 0667
• PYRENE-1-CARBOXYLIC ACID FOR FLUOR- &
• 1-PYRENECARBOXYLIC ACID
• 1-Pyrenecarboxylic acid 97%
• 1-PYRENECARBOXYLIC ACID FOR FLUORESCENCE 98+%
• 1-PCA
• HYISVWRHTUCNCS-UHFFFAOYSA-N
• STK368429
• ST50868560
• P1687
• MFCD00192424
• C17H10O2
• FT-0700690
• CS-0111088
• AS-39365
• SY052628
• YSSJ00440
• 1-Pyrenecarboxylic acid, 97%
• A853413
• AKOS005444390
• 19694-02-1
• BP-23763
• DTXSID90941453
• SCHEMBL242958
• DA-29075
• +Expand

• MDL： MFCD00192424
• InChIKey： HYISVWRHTUCNCS-UHFFFAOYSA-N
• Inchi： 1S/C17H10O2/c18-17(19)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H,(H,18,19)
• SMILES： O([H])C(C1C([H])=C([H])C2C([H])=C([H])C3C([H])=C([H])C([H])=C4C([H])=C([H])C=1C=2C4=3)=O

Computed Properties

• Exact Mass: 246.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 246.068
• Heavy Atom Count: 19
• Complexity: 378
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 4.28220
• PSA: 37.30000
• Refractive Index: 1.4770 (estimate)
• Boiling Point: 329.26°C (rough estimate)
• Melting Point: 274°C(lit.)
• Flash Point: 218.4 °C
• Solubility: DMF: soluble
• Color/Form: Uncertain
• Solubility: DMF
• Density: 1.2132 (rough estimate)